(3S)-3-Ethylpiperazine-2,5-dione
Overview
Description
(3S)-3-Ethylpiperazine-2,5-dione, also known as 3-ethyl-2,5-piperazinedione, is an organic compound with the molecular formula C6H10N2O2 and a molecular weight of 146.16 g/mol. It is an isomer of (3R)-3-ethylpiperazine-2,5-dione, and has been studied in a variety of scientific contexts. This compound has been found to have a wide range of applications in chemistry, biochemistry, and pharmacology.
Scientific Research Applications
(3S)-3-ethylpiperazine-2,5-dione has been studied for a variety of scientific applications, including as a catalyst for the synthesis of polymers and as a reagent for the synthesis of organic compounds. It has also been studied for its potential to act as an inhibitor of the enzyme cytochrome P450 2D6, which is involved in drug metabolism. Additionally, this compound has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Mechanism Of Action
The mechanism of action of (3S)-3-ethylpiperazine-2,5-dione is not yet fully understood. It is believed that this compound binds to the active site of enzymes and inhibits their activity. Additionally, it is believed that this compound may act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical And Physiological Effects
The biochemical and physiological effects of (3S)-3-ethylpiperazine-2,5-dione are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzyme cytochrome P450 2D6, which is involved in drug metabolism. Additionally, this compound has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages And Limitations For Lab Experiments
The advantages of using (3S)-3-ethylpiperazine-2,5-dione in laboratory experiments include its relatively low cost and its availability in a variety of forms. Additionally, this compound is relatively stable and can be stored for long periods of time. The main limitation of this compound is that it is not soluble in water, which can make it difficult to use in certain experiments.
Future Directions
The future directions of research into (3S)-3-ethylpiperazine-2,5-dione include further investigation into its potential as an inhibitor of cytochrome P450 2D6 and acetylcholinesterase, as well as its potential as an antioxidant. Additionally, further research could be conducted into its potential as a catalyst for the synthesis of polymers and as a reagent for the synthesis of organic compounds. Additionally, further research could be conducted into its potential as a therapeutic agent for the treatment of various diseases, such as Alzheimer’s and Parkinson’s. Finally, further research could be conducted into its potential as a drug delivery system.
properties
IUPAC Name |
(3S)-3-ethylpiperazine-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O2/c1-2-4-6(10)7-3-5(9)8-4/h4H,2-3H2,1H3,(H,7,10)(H,8,9)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRPRGWJKMWJPHB-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)NCC(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H]1C(=O)NCC(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30708062 |
Source
|
| Record name | (3S)-3-Ethylpiperazine-2,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30708062 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S)-3-Ethylpiperazine-2,5-dione | |
CAS RN |
63808-67-3 |
Source
|
| Record name | (3S)-3-Ethylpiperazine-2,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30708062 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4S)-N~2~-(tert-Butoxycarbonyl)-N-methoxy-4-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl}-N,5-dimethyl-L-norleucinamide](/img/structure/B1396500.png)
![tert-butyl 3,4-dihydro-3-oxo-2H-benzo[b][1,4]oxazine-7-carboxylate](/img/structure/B1396501.png)
![6-Trityl-5,6,7,7a-tetrahydrothieno[2,3-c]pyridin-2(4H)-one](/img/structure/B1396502.png)
![(S)-N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine](/img/structure/B1396506.png)
